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Compound of Interest

Compound Name: Mettl3-IN-8

Cat. No.: B15607015 Get Quote

For Immediate Reference: Mettl3-IN-8 is not classified as a hazardous substance or mixture

according to its Safety Data Sheet (SDS). However, adherence to standard laboratory safety

protocols and proper disposal procedures is essential to ensure a safe working environment

and prevent environmental contamination.

This guide provides detailed, step-by-step procedures for the safe disposal of Mettl3-IN-8, a

small molecule inhibitor, tailored for researchers, scientists, and drug development

professionals. The following information is compiled to ensure that safety and logistical

considerations are addressed, fostering a culture of laboratory safety and responsible chemical

handling.

Key Safety and Disposal Information
A summary of essential data for Mettl3-IN-8 is provided in the table below for quick reference.

This information is critical for safe handling, storage, and disposal.
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Parameter Information Source

Hazard Classification
Not a hazardous substance or

mixture
Safety Data Sheet

CAS Number 932512-38-4 Safety Data Sheet

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, suitable

respirator

Safety Data Sheet

First Aid: Eye Contact

Remove contact lenses, flush

eyes immediately with large

amounts of water.

[1]

First Aid: Skin Contact

Rinse skin thoroughly with

large amounts of water,

remove contaminated clothing.

[1]

First Aid: Inhalation
Relocate to fresh air. If

breathing is difficult, give CPR.
[1]

First Aid: Ingestion
Wash out mouth with water; do

NOT induce vomiting.
[1]

Spill Cleanup

Absorb with inert material (e.g.,

diatomite), decontaminate

surfaces with alcohol.

[1]

Environmental Precautions
Prevent from entering drains or

water courses.
[1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
Safety Data Sheet

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month
Safety Data Sheet

Step-by-Step Disposal Protocol for Mettl3-IN-8
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Even though Mettl3-IN-8 is not classified as hazardous, it should not be disposed of in the

regular trash or poured down the sink unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.[1][2] Improper disposal of non-hazardous

chemical waste can still pose an environmental risk.[3]

1. Waste Identification and Segregation:

Solid Waste: Collect unused or expired Mettl3-IN-8 powder in a designated, sealed, and
clearly labeled waste container. The label should include the chemical name ("Mettl3-IN-8"),
the words "Non-Hazardous Waste," and the date.
Liquid Waste: For solutions of Mettl3-IN-8, collect the waste in a compatible, leak-proof
container. The container must be clearly labeled with the chemical name, solvent,
approximate concentration, and "Non-Hazardous Waste."
Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have
come into contact with Mettl3-IN-8 should be collected in a separate, clearly labeled waste
bag or container designated for non-hazardous chemically contaminated solid waste.

2. Waste Accumulation and Storage:

Store the designated waste containers in a secondary containment bin in a well-ventilated
area, away from incompatible materials.
Ensure all waste containers are securely sealed to prevent spills or leaks.

3. Disposal Request and Pickup:

Follow your institution's specific procedures for chemical waste disposal. This typically
involves submitting a waste pickup request through your EHS department.
Do not mix Mettl3-IN-8 waste with other chemical waste streams unless approved by EHS.

4. Empty Container Disposal:

Empty Mettl3-IN-8 containers should be triple-rinsed with a suitable solvent. The rinsate
must be collected and disposed of as liquid chemical waste.[3]
After rinsing, deface the original label to prevent misuse and dispose of the container
according to your institution's guidelines for clean lab glass or plastic.[1][4]
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The following diagram illustrates the decision-making process for the proper disposal of Mettl3-
IN-8 and associated materials.

Start: Mettl3-IN-8 Waste Generated
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Click to download full resolution via product page

Mettl3-IN-8 Disposal Decision Workflow

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

Mettl3-IN-8, contributing to a secure and compliant laboratory environment. Always consult

your institution's specific waste management policies and the most current Safety Data Sheet

for the chemical in question.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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